(E)-6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-(3,4-dimethoxyphenyl)acrylate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C25H27N3O7S2/c1-5-16(6-2)23(31)26-24-27-28-25(37-24)36-14-17-12-18(29)21(13-34-17)35-22(30)10-8-15-7-9-19(32-3)20(11-15)33-4/h7-13,16H,5-6,14H2,1-4H3,(H,26,27,31)/b10-8+
• InChI Key: WOZFQTZRVAWHKC-CSKARUKUSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C=CC3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)/C=C/C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C25H27N3O7S2
• Molecular Weight: 545.6 g/mol

Description

(E)-6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-(3,4-dimethoxyphenyl)acrylate is a useful research compound. Its molecular formula is C25H27N3O7S2 and its molecular weight is 545.63. The purity is usually 95%.
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Scientific Research Applications

Polymerization and Material Science

• Photolysis Product Radical Reactivities: Electrospray ionization−quadrupole ion trap mass spectrometry (ESI−MS) was used to study the reactivity of primary and potential secondary derived radical fragments from photolytically induced fragmentation in polymerization systems (Szablan et al., 2007).

Synthesis of Novel Compounds

• Functionalized Monomers: Novel acrylate monomers were synthesized for evaluation of antibacterial and antifungal activities (Saraei et al., 2016).
• Thiadiazole Pyrazolene Anthranilic Acid Derivatives: Synthesized for their anti-inflammatory and analgesic activities (Kumar, 2022).

Antimicrobial and Antifungal Applications

• Evaluation of Antimicrobial Activity: Synthesized compounds were evaluated for their antibacterial and antifungal activities (Elmagd et al., 2017).

Medicinal Chemistry

• Anti-HSV-1 and Cytotoxic Activities: Investigating the antiviral activity and cytotoxic effects of new pyrazole- and isoxazole-based heterocycles (Dawood et al., 2011).
• Antioxidant and Anticancer Agents: Exploring the antioxidant property and anticancer activity in HepG2 cells of triazolo-thiadiazoles (Sunil et al., 2010).

Chemical Reactivity and Synthesis

• Nitrile Sulphides: Studying the generation from polymeric 1,3,4‐oxathiazol‐2‐ones and 1,3‐dipolar cycloaddition reactions (Mortier et al., 1987).
• Pyrimidine Derivatives: Synthesis and chemical reactivity studies involving Mesoxalaldehyde 2-Arylhydrazones and other related compounds (Makhseed et al., 2007).